Cas no 486422-59-7 (4-(N,N-Dimethylsulfamoyl)phenylboronic acid)

4-(N,N-Dimethylsulfamoyl)phenylboronic acid is a boronic acid derivative featuring a dimethylsulfamoyl substituent on the phenyl ring. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions due to the electron-withdrawing nature of the sulfamoyl group, which enhances the reactivity of the boronic acid moiety. It serves as a versatile building block in organic synthesis, enabling the formation of biaryl and heteroaryl structures with high efficiency. The dimethylsulfamoyl group also contributes to improved solubility and stability, facilitating handling and storage. This reagent is valuable in pharmaceutical and materials science research, where precise functionalization of aromatic systems is required. Its consistent performance and compatibility with diverse reaction conditions make it a reliable choice for synthetic applications.
4-(N,N-Dimethylsulfamoyl)phenylboronic acid structure
486422-59-7 structure
Product Name:4-(N,N-Dimethylsulfamoyl)phenylboronic acid
CAS No:486422-59-7
MF:C8H12BNO4S
MW:229.06118106842
MDL:MFCD06659849
CID:327996
PubChem ID:44119328
Update Time:2025-10-20

4-(N,N-Dimethylsulfamoyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(N,N-Dimethylsulfamoyl)phenylboronic acid
    • 4-(Dimethylsulfamoyl)benzeneboronic acid
    • [4-(dimethylsulfamoyl)phenyl]boronic acid
    • 4-(N,N-DIMETHYLSULPHONAMIDO)BENZENEBORONIC ACID
    • Boronic acid, B-[4-[(dimethylamino)sulfonyl]phenyl]-
    • N,N-Dimethyl 4-boronobenzenesulfonamide
    • [4-[(Dimethylamino)sulfonyl]phenyl]boronic acid
    • (4-(N,N-dimethylsulfamoyl)phenyl)boronic acid
    • n,n-dimethyl-4-boronobenzenesulfonamide
    • 4-(dimethylsulfamoyl)phenylboronic acid
    • 4-Borono-N,N-dimethylbenzenesulphonamide
    • Boronic acid, [4-[(dimethylamino)sulfonyl]phenyl]-
    • 4-(N,N-DIMETHYLSULFONAMIDOPHENYL)BORONIC ACID
    • {4-[(dimethylamino)sulfonyl]
    • {4-[(DIMETHYLAMINO)SULFONYL]PHENYLBORONIC ACID
    • {4-[(dimethylamino)sulfonyl]phenyl}boronic acid
    • SCHEMBL136281
    • 486422-59-7
    • AKOS006220975
    • AM806850
    • 4-[(dimethylamino)sulfonyl]phenylboronic acid
    • 4-(n,n-dimethylaminosulfonyl)phenylboronic acid
    • 4-N,N-Dimethylsulfamoylphenylboronic acid
    • PS-9550
    • BCP15564
    • H11027
    • FT-0660078
    • 4-dimethylaminosulphonylphenylboronic acid
    • AB26467
    • DTXSID70657141
    • N, N-dimethyl-3-boronobenzenesulfonamide
    • 4-(N,N-dimethyl-sulfamoyl)phenylboronic acid
    • N,N-dimethyl4-boronobenzenesulfonamide
    • 4-(N,N-Dimethylsulfamoyl)phenylboronicacid
    • A827576
    • BP-13384
    • SY026645
    • MFCD06659849
    • VVUGXBSXXJTVDS-UHFFFAOYSA-N
    • NCGC00249567-01
    • F0001-1275
    • DB-013316
    • MDL： MFCD06659849
    • Inchi： 1S/C8H12BNO4S/c1-10(2)15(13,14)8-5-3-7(4-6-8)9(11)12/h3-6,11-12H,1-2H3
    • InChI Key： VVUGXBSXXJTVDS-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(B(O)O)=CC=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 229.05800
  • Monoisotopic Mass: 229.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2

Experimental Properties

  • Density: 1.37
  • Melting Point: 140-144
  • Boiling Point: 410℃ at 760mmHg
  • Flash Point: 201.7°C
  • Refractive Index: 1.579
  • PSA: 86.22000
  • LogP: -0.30250

4-(N,N-Dimethylsulfamoyl)phenylboronic acid Security Information

4-(N,N-Dimethylsulfamoyl)phenylboronic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(N,N-Dimethylsulfamoyl)phenylboronic acid Pricemore >>

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